Cas no 36700-45-5 ([8]-Shogaol)

[8] -shogaol, a pungent phenolic compound in ginger, has antiplatelet activity (ic50=5 μ M) And inhibition of COX-2 (ic50=17.5 μ M) [8] - shogaol induces apoptosis in human leukemia cells

[8]-Shogaol structure

Product Name:[8]-Shogaol

CAS No:36700-45-5

Molecular Formula:C₁₉H₂₈O₃

Molecular Weight:304.4238

MDL:MFCD21333718

CID:1095640

PubChem ID:6442560

[8]-Shogaol Properties

Names and Identifiers

- 8-Shogaol
- (E)-1-(4-hydroxy-3-methoxyphenyl)dodec-4-en-3-one
- 1-(4-Hydroxy-3-methoxyphenyl)-4-dodecen-3-one
- (8)-Shogaol
- [8]-Shogaol
- cis-[8]-Shogaol
- AV4IK2HCNT
- trans-(8)-Shogaol
- (E)-(8)-Shogaol
- 8-Shogaol (constituent of ginger) [DSC]
- CIS-8-SHOGAOL
- 4-Dodecen-3-one, 1-(4-hydroxy-3-methoxyphenyl)-
- MEGxp0_001220
- LGZSMXJRMTYABD-MDZDMXLPSA-N
- 4-Dodecen-3-one, 1-(4-hydroxy-3-methoxyphenyl)-, (4E)-
- BDBM50317424
- DTXSID501318235
- B0005-465778
- FT-0775634
- 8-Shogaol (constituent of ginger)
- NCGC00169651-01
- BRD-K03628532-001-01-5
- HY-N2435
- UNII-AV4IK2HCNT
- NCGC00169651-02!(E)-1-(4-hydroxy-3-methoxyphenyl)dodec-4-en-3-one
- CHEMBL25893
- SCHEMBL4886648
- AKOS030530374
- (4e)-1-(4-hydroxy-3-methoxyphenyl)dodec-4-en-3-one
- 1ST40216
- (e)-1-(4-hydroxy-3-methoxyphenyl) dodec-4-en-3-one
- NCGC00169651-02
- SHOGAOL, 8-(P)
- Q27274135
- SCHEMBL4886657
- (E)-1-(4-Hydroxy-3-methoxy-phenyl)-dodec-4-en-3-one
- 4-Dodecen-3-one, 1-(4-hydroxy-3-methoxyphenyl)
- CHEBI:174643
- MFCD21333718
- 8-?Shogaol
- AC-34352
- MS-24401
- 36700-45-5
- ACon1_001127
- 104186-07-4
- CS-0022653
- 1-(4-Hydroxy-3-methoxyphenyl)dodec-4-en-3-one
- Shogaols; [8]-Shogaol
- Shogaols; [8]-Shogaol, (Z)-Isomer
- (4E)-1-(4-hydroxy-3-methoxyphenyl)-4-dodecen-3-one; trans-[8]-Shogaol
- DA-60613
- +Expand
- MDL： MFCD21333718
- InChIKey： LGZSMXJRMTYABD-MDZDMXLPSA-N
- Inchi： 1S/C19H28O3/c1-3-4-5-6-7-8-9-10-17(20)13-11-16-12-14-18(21)19(15-16)22-2/h9-10,12,14-15,21H,3-8,11,13H2,1-2H3/b10-9+
- SMILES： O=C(/C(/[H])=C(\[H])/C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])[H])C([H])([H])C([H])([H])C1C([H])=C([H])C(=C(C=1[H])OC([H])([H])[H])O[H]

Computed Properties

Exact Mass: 304.203845g/mol
Surface Charge: 0
XLogP3: 4.8
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Rotatable Bond Count: 11
Monoisotopic Mass: 304.203845g/mol
Monoisotopic Mass: 304.203845g/mol
Topological Polar Surface Area: 46.5Å²
Heavy Atom Count: 22
Complexity: 325
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 1
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
Molecular Weight: 304.4

Experimental Properties

LogP: 4.81920
PSA: 46.53000
Solubility: Almost insoluble (0.012 g/l) (25 º C),
Color/Form: Powder
Density: 1.013±0.06 g/cm3 (20 ºC 760 Torr),

[8]-Shogaol Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P00CI2P-1mg	8-SHOGAOL	36700-45-5	99%	1mg	$178.00	2024-05-04
A2B Chem LLC	AF82497-1mg	8-Shogaol	36700-45-5	99%	1mg	$103.00
Aaron	AR00CIB1-10mg	8-SHOGAOL	36700-45-5	98%	10mg	$206.00
abcr	AB480263-5 mg	8-Shogaol	36700-45-5		5mg	€471.60	2023-06-15
Ambeed	A1371156-10mg	1-(4-Hydroxy-3-methoxyphenyl)dodec-4-en-3-one	36700-45-5	98%	10mg	$210.0	2024-07-19
ChemFaces	CFN92299-10mg	8-Shogaol	36700-45-5	>=98%	10mg	$338
ChemScence	CS-0022653-5mg	[8]-Shogaol	36700-45-5	99.93%	5mg	$269.0	2022-04-27
Chengdu Biopurify Phytochemicals Ltd	BP1770-20mg	8-Shogaol	36700-45-5	98%	20mg	$190	2023-09-20
Crysdot LLC	CD12078232-5mg	8-Shogaol	36700-45-5	97%	5mg	$410	2024-07-18
eNovation Chemicals LLC	D511671-25mg	8-Shogaol	36700-45-5	98%	25mg	$995	2022-06-08

[8]-Shogaol Suppliers

HE PENG （ SHANG HAI ） Biotechnology Co., Ltd.

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[8]-Shogaol Related Literature

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Liangliang He,Jinjin Xu,Qi Wang,Yezi Zhang,Zifei Qin,Yang Yu,Zhengming Qian,Zhihong Yao,Xinsheng Yao RSC Adv. 2018 8 41368
2. Non-volatile pungent compounds isolated from Zingiber officinale and their mechanisms of action

Dabo Pan,Chen Zeng,Weiyang Zhang,Ting Li,Zifei Qin,Xiaojun Yao,Yi Dai,Zhihong Yao,Yang Yu,Xinsheng Yao Food Funct. 2019 10 1203
3. Cross-talk between 10-gingerol and its anti-cancerous potential: a recent update

Fang Zhang,Kiran Thakur,Fei Hu,Jian-Guo Zhang,Zhao-Jun Wei Food Funct. 2017 8 2635
4. Longevity-promoting properties of ginger extract in Caenorhabditis elegans via the insulin/IGF-1 signaling pathway

Tingting Xu,Mingfang Tao,Rong Li,Xiaoyun Xu,Siyi Pan,Ting Wu Food Funct. 2022 13 9893
5. A review of the gastroprotective effects of ginger (Zingiber officinale Roscoe)

Raghavendra Haniadka,Elroy Saldanha,Venkatesh Sunita,Princy L. Palatty,Raja Fayad,Manjeshwar Shrinath Baliga Food Funct. 2013 4 845
6. A review of the gastroprotective effects of ginger (Zingiber officinale Roscoe)

Raghavendra Haniadka,Elroy Saldanha,Venkatesh Sunita,Princy L. Palatty,Raja Fayad,Manjeshwar Shrinath Baliga Food Funct. 2013 4 845
7. Comparison of analytical techniques for the identification of bioactive compounds from natural products

?ukasz Cie?la,Ruin Moaddel Nat. Prod. Rep. 2016 33 1131
8. The mechanism of ginger and its processed products in the treatment of estradiol valerate coupled with oxytocin-induced dysmenorrhea in mice via regulating the TRP ion channel-mediated ERK1/2/NF-κB signaling pathway

Xiaoqin Liu,Xianglong Meng,Xiaojuan Su,Kele Ren,Chenxu Ning,Xiaoming Qi,Shuosheng Zhang Food Funct. 2022 13 11236
9. Ginger: a systematic review of clinical trials and recent advances in encapsulation of its bioactive compounds

Loleny Tavares,Slim Smaoui,Cristian Mauricio Barreto Pinilla,Hajer Ben Hlima,Hélio Lopes Barros Food Funct. 2022 13 1078

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